Cas no 15895-54-2 (1,2-Propanediol,2-methyl-3-phenoxy-)

1,2-Propanediol,2-methyl-3-phenoxy- structure
15895-54-2 structure
Product Name:1,2-Propanediol,2-methyl-3-phenoxy-
CAS No:15895-54-2
MF:C10H14O3
MW:182.216363430023
CID:167512
PubChem ID:85173
Update Time:2025-04-19

1,2-Propanediol,2-methyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,2-methyl-3-phenoxy-
    • 2-Methyl-3-phenoxy-1,2-propanediol
    • 2-methyl-3-phenoxypropane-1,2-diol
    • 1,2-Propanediol, 2-methyl-3-phenoxy-
    • 4-06-00-00593 (Beilstein Handbook Reference)
    • BRN 3240122
    • DTXSID10936023
    • 15895-54-2
    • Inchi: 1S/C10H14O3/c1-10(12,7-11)8-13-9-5-3-2-4-6-9/h2-6,11-12H,7-8H2,1H3
    • InChI Key: FDXOWEXWCPILKM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC(C)(CO)O

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.153
  • Boiling Point: 337.5°Cat760mmHg
  • Flash Point: 157.9°C
  • Refractive Index: 1.543
  • PSA: 49.69
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